N-(2,6-dichlorophenyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide

• Molecular Formula: C20H14Cl2F3N3OS
• Molecular Weight: 472.3 g/mol
• IUPAC Name: N-(2,6-dichlorophenyl)-2-[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylpropanamide
• InChI: InChI=1S/C20H14Cl2F3N3OS/c1-11(18(29)28-17-13(21)8-5-9-14(17)22)30-19-26-15(12-6-3-2-4-7-12)10-16(27-19)20(23,24)25/h2-11H,1H3,(H,28,29)
• InChI Key: OWGJEWZUXRDJCY-UHFFFAOYSA-N
• SMILES: CC(C(=O)NC1=C(C=CC=C1Cl)Cl)SC2=NC(=CC(=N2)C(F)(F)F)C3=CC=CC=C3

Description

N-(2,6-dichlorophenyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide, also known as DMS-1, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a potent inhibitor of a specific protein kinase, and has shown promise in a variety of research fields, including cancer research, neuroscience, and immunology.

Scientific Research Applications

N-(2,6-dichlorophenyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide has been shown to have a wide range of applications in scientific research. One of the most promising areas of research is in cancer treatment. This compound has been shown to inhibit the growth of several types of cancer cells, including breast, lung, and prostate cancer cells. In addition, this compound has been shown to enhance the effectiveness of chemotherapy drugs, making it a potential adjuvant therapy for cancer treatment.
This compound has also been studied for its potential applications in neuroscience. It has been shown to inhibit the activity of a specific protein kinase that is involved in the development of Alzheimer's disease. In addition, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease.

Mechanism of Action

N-(2,6-dichlorophenyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide is a potent inhibitor of a specific protein kinase, known as PIM1 kinase. This kinase is involved in a variety of cellular processes, including cell growth, proliferation, and survival. By inhibiting the activity of PIM1 kinase, this compound can disrupt these processes, leading to the inhibition of cancer cell growth and the improvement of cognitive function in Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In cancer cells, this compound inhibits the activity of PIM1 kinase, leading to the inhibition of cell growth and proliferation. In Alzheimer's disease, this compound improves cognitive function by inhibiting the activity of PIM1 kinase, which is involved in the development of the disease. In addition, this compound has been shown to have anti-inflammatory effects, making it a potential therapy for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,6-dichlorophenyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide is its potency and specificity. It is a highly potent inhibitor of PIM1 kinase, and has shown minimal off-target effects. In addition, this compound is relatively easy to synthesize, making it a valuable tool for scientific research.
However, there are also limitations to the use of this compound in lab experiments. One limitation is its solubility in aqueous solutions, which can make it difficult to administer in certain experiments. In addition, this compound has been shown to have some toxicity in animal models, which may limit its use in certain studies.

Future Directions

There are several future directions for research on N-(2,6-dichlorophenyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide. One area of research is in the development of new cancer therapies. This compound has shown promise as an adjuvant therapy for chemotherapy, and further research is needed to optimize its use in cancer treatment.
Another area of research is in the development of new therapies for Alzheimer's disease. This compound has shown promise in improving cognitive function in animal models of the disease, and further research is needed to determine its potential as a therapy for Alzheimer's disease in humans.
In addition, this compound has potential applications in other areas of research, including immunology and infectious diseases. Further research is needed to explore these potential applications and to optimize the use of this compound as a tool for scientific research.
Conclusion:
In conclusion, this compound is a valuable tool for scientific research, with potential applications in cancer research, neuroscience, and immunology. Its potency and specificity make it a valuable tool for studying the role of PIM1 kinase in these processes. Further research is needed to optimize its use in lab experiments and to explore its potential as a therapy for cancer and neurodegenerative diseases.

Synthesis Methods

The synthesis of N-(2,6-dichlorophenyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide involves several steps. The first step is the preparation of 2,6-dichlorophenylacetic acid, which is then converted to the corresponding acid chloride using thionyl chloride. The acid chloride is then reacted with 4-phenyl-6-(trifluoromethyl)-2-pyrimidinethiol to form the desired product, this compound. The synthesis of this compound has been optimized to produce high yields and purity, making it a valuable tool for scientific research.